[1-(2-bromo-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine

• IUPAC Name: [1-(2-bromo-4-fluorophenyl)triazol-4-yl]methanamine
• InChI: InChI=1S/C9H8BrFN4/c10-8-3-6(11)1-2-9(8)15-5-7(4-12)13-14-15/h1-3,5H,4,12H2
• InChI Key: IZYHSPMYAZPDRW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)Br)N2C=C(N=N2)CN
• Molecular Formula: C9H8BrFN4
• Molecular Weight: 271.09 g/mol

Description

The compound “(2-Bromo-4-fluorophenyl)methanamine” is a liquid with a molecular weight of 204.04. It is stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C.

Molecular Structure Analysis

The InChI code for “(2-Bromo-4-fluorophenyl)methanamine” is 1S/C7H7BrFN/c8-7-3-6(9)2-1-5(7)4-10/h1-3H,4,10H2.

Scientific Research Applications

Synthesis and Chemical Structure

• Synthesis Techniques : This compound has been synthesized using 1,3-dipolar cycloaddition reactions, highlighting the importance of such methods in creating complex triazole derivatives (Aouine, El Hallaoui, & Alami, 2014).
• Structural Analysis : Detailed structural characterization of similar triazole compounds has been carried out, providing insights into their molecular frameworks and potential chemical properties (Gonzaga et al., 2016).

Pharmacological and Biological Applications

• Antimicrobial Activities : Various triazole derivatives, including compounds similar to the one , have demonstrated significant antimicrobial and antifungal activities, which could be leveraged in developing new therapeutic agents (Thomas, Adhikari, & Shetty, 2010); (Nagamani et al., 2018).
• Chiral Discrimination : Studies on triazole derivatives have also focused on chiral discrimination, which is crucial in the development of enantiomerically pure pharmaceuticals (Bereznitski et al., 2002).

Material Science and Chemistry Applications

• Molecular Interactions : Research has been conducted on the molecular interactions and properties of triazole derivatives, which are relevant in material science and supramolecular chemistry (Ahmed et al., 2020).
• NLO Properties : Some studies have explored the nonlinear-optical (NLO) properties of triazole compounds, important for applications in optoelectronics and photonics (Maza et al., 2020).

Additional Applications

• Synthesis of Novel Compounds : The triazole moiety is a key component in synthesizing a wide array of novel compounds, which can have diverse applications in pharmaceuticals, agrochemicals, and materials science (Kumar et al., 2019).

Safety and Hazards

The safety information for “(2-Bromo-4-fluorophenyl)methanamine” includes hazard statements H302-H314, which indicate that it is harmful if swallowed and causes severe skin burns and eye damage. The precautionary statements include P264-P270-P271-P280-P303+P361+P353-P304+P340-P305+P351+P338-P310-P330-P331-P363-P403+P233-P501.